Rosmanol Chemical and Physical Properties

Names and Identifiers

- Rosmarinic acid
- [4aR-(4aa,9b,10a,10ab)]-1,3,4,9,10,10a-Hexahydro-5,6,9-trihydroxy-1,1-dimethyl-7-(1-methylethyl)-2H-10,4a-(epoxymethano)phenanthren-12-one
- [4aR-(4aa,9b,10a,10ab)]-1,3,4,9,10,10a-Hexahydro-5,6,9-trihydroxy-1,1-dimethyl-7-(1-methylethyl)-2H-10,4a-(epoxymethano)
- Rosmanol
- (4bR,8aS,9S,10S)-3,4,10-Trihydroxy-2-isopropyl-8,8-dimethyl-6,7,8,8a,9,10-hexahydro-5H-9,4b-(epoxymethano)phenanthren-12-one
- Oxydesaminoisorosmaricin
- F25TV383OC
- AK101906
- (4aR,9S,10S,10aS)-1,3,4,9,10,10a-Hexahydro-5,6,9-trihydroxy-1,1-dimethyl-7-(1-methylethyl)-2H-10,4a-(epoxymethano)phenanthren-12-one (ACI)
- 2H-10,4a-(Epoxymethano)phenanthren-12-one, 1,3,4,9,10,10a-hexahydro-5,6,9-trihydroxy-1,1-dimethyl-7-(1-methylethyl)-, [4aR-(4aα,9β,10α,10aβ)]- (ZCI)
- MDL： MFCD12031636
- Inchi： 1S/C20H26O5/c1-9(2)10-8-11-12(15(23)13(10)21)20-7-5-6-19(3,4)17(20)16(14(11)22)25-18(20)24/h8-9,14,16-17,21-23H,5-7H2,1-4H3/t14-,16+,17-,20-/m0/s1
- InChI Key： LCAZOMIGFDQMNC-FORWCCJISA-N
- SMILES： O=C1O[C@H]2[C@@H]3[C@]1(CCCC3(C)C)C1C(O)=C(O)C(C(C)C)=CC=1[C@@H]2O

Computed Properties

Exact Mass: 346.17800
Monoisotopic Mass: 346.17802393 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 1
Complexity: 572
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 346.4
XLogP3: 3.4
Topological Polar Surface Area: 87

Experimental Properties

Color/Form: Powder
Density: 1.33
Boiling Point: 574.186 ℃ at 760 mmHg
PSA: 86.99000
LogP: 3.25770

Rosmanol Security Information

Hazardous Material transportation number：NONH for all modes of transport
Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Rosmanol Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Rosmanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PHL83268-10MG	Rosmanol	80225-53-2		10mg	¥6455.34	2025-01-16
Chengdu Biopurify Phytochemicals Ltd	BP3643-100mg	Rosmanol	80225-53-2	98%	100mg	$590	2023-09-20
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Chengdu Biopurify Phytochemicals Ltd	BP3643-10mg	Rosmanol	80225-53-2	98%	10mg	$120	2023-09-20
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T7033-1 mg	Rosmanol	80225-53-2	98.82%	1mg	￥743.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T7033-5 mg	Rosmanol	80225-53-2	98.82%	5mg	￥1785.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T7033-10 mg	Rosmanol	80225-53-2	98.82%	10mg	￥2820.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T7033-25 mg	Rosmanol	80225-53-2	98.82%	25mg	￥5700.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T7033-1 mL * 10 mM (in DMSO)	Rosmanol	80225-53-2	98.82%	1 mL * 10 mM (in DMSO)	￥1785.00	2022-04-26
ChemScence	CS-0032078-5mg	Rosmanol	80225-53-2	96.00%	5mg	$180.0	2022-04-26

Rosmanol Production Method

Production Method 1

5957-80-2

80225-53-2

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: Acetone , Water ; rt

Reference

Inhibition of squalene synthase of rat liver by abietane diterpenes derivatives

Macias-Alonso, Mariana; et al, Natural Product Research, 2021, 35(17), 2972-2976

Production Method 2

5957-80-2

80225-53-2

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: Acetone , Water

Reference

Semisynthesis of Rosmanol and Its Derivatives. Easy Access to Abietatriene Diterpenes Isolated from the Genus Salvia with Biological Activities

Marrero, Joaquin G.; et al, Journal of Natural Products, 2002, 65(7), 986-989

Production Method 3

5957-80-2

80225-53-2

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: Acetone , Water ; 6.5 h, rt

Reference

Biomimetic syntheses of C23 terpenoids: structural revision of salyunnanin A and confirmation of hassanane

Zhang, Xun; et al, Organic Chemistry Frontiers, 2018, 5(23), 3469-3475

Production Method 4

3650-09-7

80225-53-2

Reaction Conditions

1.1 Reagents: Hydrochloric acid , Hydrogen peroxide Catalysts: Iron chloride (FeCl3) Solvents: Acetic acid , Water ; 15 °C; 4 h, 15 °C
2.1 Reagents: Sodium bicarbonate Solvents: Acetone , Water ; 6.5 h, rt

Reference

Biomimetic syntheses of C23 terpenoids: structural revision of salyunnanin A and confirmation of hassanane

Zhang, Xun; et al, Organic Chemistry Frontiers, 2018, 5(23), 3469-3475

Rosmanol Raw materials

Rosmanol Preparation Products

Rosmanol (80225-53-2)

Rosmanol Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:80225-53-2)Rosmanol

Order Number:A1205168

Stock Status:in Stock

Quantity:5mg/10mg/25mg

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 15:57

Price ($):188.0/301.0/614.0

Email:sales@amadischem.com

Product Official Link

Rosmanol Related Literature

1. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
2. Emulsion soft templating of carbide-derived carbon nanospheres with controllable porosity for capacitive electrochemical energy storage†

M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
3. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
4. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
5. Evolution of cellulose into flexible conductive green electronics: a smart strategy to fabricate sustainable electrodes for supercapacitors

Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143

Cas no 80225-53-2 (Rosmanol)

Rosmanol Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Rosmanol Security Information

Rosmanol Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Rosmanol Pricemore >>

Rosmanol Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Rosmanol Raw materials

Rosmanol Preparation Products

Rosmanol Suppliers

Rosmanol Related Literature

Related Categories

80225-53-2 (Rosmanol) Related Products